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Compound of Interest

Compound Name: Amphotericin B-13C6

Cat. No.: B12384558 Get Quote

Technical Support Center: Amphotericin B-13C6
This technical support center provides best practices, troubleshooting guides, and frequently

asked questions for the storage and handling of Amphotericin B-13C6. The information is

tailored for researchers, scientists, and drug development professionals to ensure the integrity

and successful application of this isotopically labeled compound in their experiments.

Frequently Asked Questions (FAQs)
Q1: What is Amphotericin B-13C6 and how is it used?

Amphotericin B-13C6 is a stable isotope-labeled version of Amphotericin B, a polyene

antifungal agent. The six carbon atoms replaced with 13C isotopes make it a valuable tool in

pharmacokinetic and metabolic studies. It allows researchers to trace and quantify the drug's

presence and transformation in biological systems using mass spectrometry-based methods.

Its mechanism of action is identical to that of unlabeled Amphotericin B, involving binding to

ergosterol in fungal cell membranes, leading to the formation of pores and subsequent cell

death.[1][2][3][4]

Q2: How should I store lyophilized Amphotericin B-13C6 powder?

For long-term storage, lyophilized Amphotericin B-13C6 should be stored at -20°C, protected

from light and moisture.[5][6] Some manufacturers suggest that storage at 2-8°C, protected
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from air and light, can maintain activity for up to 5 years.[7] Always refer to the manufacturer's

certificate of analysis for specific storage recommendations.

Q3: Is Amphotericin B-13C6 light sensitive?

Yes, Amphotericin B and its labeled counterparts are highly sensitive to light.[8][9] Exposure to

light, especially UV light, can cause photodegradation, reducing its efficacy and leading to the

formation of breakdown products.[8] All handling and storage steps should be performed under

amber or low-light conditions. Solutions should be protected from light during administration or

incubation in experimental setups.[8][9][10] While short-term exposure (<24 hours) to

fluorescent light during an infusion may not cause significant loss of potency, it is best practice

to protect it from light whenever possible.[10][11]

Q4: What is the recommended procedure for reconstituting lyophilized Amphotericin B-13C6?

Reconstitution should be performed using aseptic techniques as the product typically does not

contain preservatives.[12]

Bring the vial to room temperature before reconstitution.[13]

Use Sterile Water for Injection, USP (without bacteriostatic agents) for reconstitution.[12][14]

[15][16] Do NOT use saline or solutions containing electrolytes, as this will cause the drug to

precipitate.[12][14][17]

Rapidly inject the sterile water onto the lyophilized cake.[14][15]

Immediately shake the vial vigorously until a clear colloidal dispersion is formed.[12][14][15]

[16] The reconstituted solution should be a translucent, yellow dispersion.[12][18] Do not use

if precipitation or foreign matter is observed.[12][14][17]

Q5: How should I store reconstituted Amphotericin B-13C6 solutions?

Reconstituted stock solutions can be stored under specific conditions, although prompt use is

recommended.

Refrigerated (2-8°C): Stable for up to one week when protected from light.[9][15][17]
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Room Temperature: Stable for up to 24 hours when protected from light.[9][15][17]

Frozen (-20°C): For longer-term storage, aliquoting and freezing at -20°C is recommended.

[5][19]
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Problem Possible Cause Solution

Precipitation upon

reconstitution

Use of incorrect solvent (e.g.,

saline, buffered solutions).

Reconstitute only with Sterile

Water for Injection.[12][14][17]

pH of the diluent is too low.

For further dilutions, use 5%

Dextrose Injection (D5W) with

a pH above 4.2.[14][15]

Cloudy or hazy solution after

reconstitution

Incomplete dissolution or

aggregation.

Ensure vigorous shaking

immediately after adding sterile

water.[12][14][15][16] A slight

haziness may be normal for

some formulations.[7][19]

Loss of antifungal activity in

experiments

Degradation due to light

exposure.

Protect all solutions from light

during storage, handling, and

experimental procedures by

using amber vials or covering

containers with foil.[8][9][10]

[20]

Degradation due to improper

temperature or pH.

Store solutions at

recommended temperatures

and ensure the pH of the

medium is between 4 and 10

for optimal stability.[5][19][21]

Aggregation of the drug in

solution.

The aggregation state of

Amphotericin B can affect its

activity and toxicity.[22][23][24]

[25][26] Prepare fresh dilutions

and consider the solvent used,

as organic solvents like DMSO

can influence aggregation.[23]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.medicines.org.uk/emc/files/usermanual.1022.pdf
https://www.droracle.ai/articles/461474/how-to-give-lyophilized-amphotericin-b
https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=a0a54943-9ce4-4f3e-b681-a1a9144c16ce
https://www.droracle.ai/articles/461474/how-to-give-lyophilized-amphotericin-b
http://askdis.blogspot.com/2016/02/amphotericin-b-stability-and.html?m=1
https://www.medicines.org.uk/emc/files/usermanual.1022.pdf
https://www.droracle.ai/articles/461474/how-to-give-lyophilized-amphotericin-b
http://askdis.blogspot.com/2016/02/amphotericin-b-stability-and.html?m=1
https://globalrph.com/dilution/ambisome-ampho-b/
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/134/925/a9528dat.pdf
http://www.ulab360.com/files/prod/manuals/201209/18/32986001.pdf
https://www.droracle.ai/articles/87465/does-amphotericin-b-react-to-light
https://www.droracle.ai/articles/437466/do-we-need-to-cover-antifungal-from-light-during-infusion
https://pmc.ncbi.nlm.nih.gov/articles/PMC3940680/
https://www.helapet.co.uk/downloads/Lightaffectingdrugs.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/437/811/a2942pis.pdf
http://www.ulab360.com/files/prod/manuals/201209/18/32986001.pdf
https://pubmed.ncbi.nlm.nih.gov/234414/
https://journals.asm.org/doi/10.1128/aac.36.10.2310
https://pubmed.ncbi.nlm.nih.gov/1489196/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11485903/
https://pmc.ncbi.nlm.nih.gov/articles/PMC245494/
https://www.researchgate.net/publication/5252615_Effect_of_aggregation_state_on_the_toxicity_of_different_amphotericin_B_preparations
https://pubmed.ncbi.nlm.nih.gov/1489196/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inconsistent results between

experiments

Variability in reconstitution or

handling.

Standardize the reconstitution

protocol, including the volume

of solvent, shaking time, and

visual inspection of the

solution.

Incomplete solubilization of

precipitate.

While some sources suggest

that a small amount of

precipitate may not affect

usability, it is best to try and

redissolve it by thorough

mixing.[5] For consistent

results, aim for a clear solution.

Data Presentation
Table 1: Stability of Reconstituted Amphotericin B Solutions

Storage Condition
Duration of
Stability

Key
Considerations

Reference(s)

Refrigerated (2-8°C)
Up to 1 week

(concentrate)

Must be protected

from light.
[9][15][17]

Room Temperature

(25°C)

24 hours

(concentrate)

Must be protected

from light.
[9][15][17]

In 5% Dextrose

Infusion

24 hours at room

temp, 2 days at 4°C

Must be protected

from light during

administration/use.

[15]

In Cell Culture Media

(37°C)
Up to 3 days

Stability is maintained

in culture conditions.
[5][7][19]

Frozen (-20°C)
Up to 6 months

(aliquoted)

Recommended for

long-term storage of

diluted solutions.

[5][19]

Table 2: Solubility of Amphotericin B
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Solvent Solubility Notes Reference(s)

Water (pH 6-7) Insoluble [7]

Water (pH 2 or 11) ~0.1 mg/mL

Soluble in acidic or

basic aqueous

solutions.

[19]

Dimethyl Sulfoxide

(DMSO)
30-40 mg/mL Yields a hazy solution. [7][19]

Dimethylformamide

(DMF)
2-4 mg/mL [7][19]

Methanol Slightly soluble [19]

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Amphotericin B-13C6 for In Vitro Assays

Preparation: Work in a laminar flow hood to maintain sterility. Minimize light exposure by

using amber tubes or wrapping materials in foil.

Reconstitution:

Allow the vial of lyophilized Amphotericin B-13C6 to equilibrate to room temperature.

Aseptically add the required volume of Sterile Water for Injection (e.g., to make a 5 mg/mL

stock solution).[14][15]

Immediately cap the vial and shake vigorously for at least 30 seconds to ensure complete

dispersion.[12][16]

Visually inspect the solution to ensure it is a translucent, yellow dispersion with no visible

particulate matter.[12]

Dilution:
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For cell culture experiments, further dilute the stock solution in your desired culture

medium. Amphotericin B is typically stable in media at 37°C for about 3 days.[19]

For other aqueous assays, dilute with 5% Dextrose Injection (D5W) to the final desired

concentration. Ensure the pH of the final solution is above 4.2.[15]

Storage of Stock Solution: If not used immediately, store the reconstituted stock solution at 2-

8°C, protected from light, for up to one week.[15][17] For longer-term storage, aliquot and

freeze at -20°C.[5]

Visualizations
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Caption: Mechanism of action of Amphotericin B-13C6 on the fungal cell membrane.
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Storage Options
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Caption: Workflow for the reconstitution of lyophilized Amphotericin B-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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